Cas no 630091-56-4 (2-Isobutyl-5-methyl-1H-benzoimidazole)

2-Isobutyl-5-methyl-1H-benzoimidazole structure
630091-56-4 structure
Product Name:2-Isobutyl-5-methyl-1H-benzoimidazole
CAS No:630091-56-4
MF:C12H16N2
MW:188.268842697144
CID:851745
Update Time:2023-08-02

2-Isobutyl-5-methyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,5-methyl-2-(2-methylpropyl)-(9CI)
    • 2-ISOBUTYL-5-METHYL-1H-BENZOIMIDAZOLE
    • 5-methyl-2-(2-methylpropyl)-1H-1,3-benzodiazole
    • 2-Isobutyl-5-methyl-1H-benzoimidazole
    • Inchi: 1S/C12H16N2/c1-8(2)6-12-13-10-5-4-9(3)7-11(10)14-12/h4-5,7-8H,6H2,1-3H3,(H,13,14)
    • InChI Key: BVJZVXJSRWEZED-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C=CC=2N=C1CC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Topological Polar Surface Area: 28.7
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